Cas no 7063-23-2 (Sodium 3-phenylpropiolate)

Sodium 3-phenylpropiolate is a sodium salt derivative of phenylpropiolic acid, characterized by its alkyne functional group and aromatic phenyl ring. This compound is primarily utilized in organic synthesis as a versatile building block for cross-coupling reactions, such as Sonogashira couplings, due to its reactive triple bond. Its solubility in polar solvents, including water and alcohols, enhances its utility in homogeneous reaction conditions. The sodium counterion improves stability and handling compared to the free acid form. Applications extend to pharmaceuticals, agrochemicals, and material science, where it serves as an intermediate for constructing complex molecular architectures. Its consistent reactivity and purity make it a reliable choice for precision synthesis.
Sodium 3-phenylpropiolate structure
Sodium 3-phenylpropiolate structure
Product Name:Sodium 3-phenylpropiolate
CAS No:7063-23-2
MF:C9H5NaO2
MW:168.124573469162
CID:1094753
PubChem ID:23676772
Update Time:2025-11-01

Sodium 3-phenylpropiolate Chemical and Physical Properties

Names and Identifiers

    • Sodium 3-phenylpropiolate
    • SODIUM PHENYLPROPIOLATE
    • sodium,3-phenylprop-2-ynoate
    • 5-[(3-dodecyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-1,4-dimethyl-6-(4-methylpiperazin-1-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
    • DTXSID40635517
    • AKOS022189374
    • sodium;3-phenylprop-2-ynoate
    • 7063-23-2
    • sodium 3-phenylprop-2-ynoate
    • Sodium3-phenylpropiolate
    • Inchi: 1S/C9H6O2.Na/c10-9(11)7-6-8-4-2-1-3-5-8;/h1-5H,(H,10,11);/q;+1/p-1
    • InChI Key: UPKFIFCNCXVKDL-UHFFFAOYSA-M
    • SMILES: [Na+].[O-]C(C#CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 168.01875
  • Monoisotopic Mass: 168.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1A^2

Experimental Properties

  • Density: 1.22
  • Boiling Point: 555.8°C at 760 mmHg
  • Flash Point: 289.9°C
  • Refractive Index: 1.615
  • PSA: 40.13

Sodium 3-phenylpropiolate Pricemore >>

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Additional information on Sodium 3-phenylpropiolate

Sodium 3-phenylpropiolate (CAS No. 7063-23-2): An Overview of Its Properties, Applications, and Recent Research

Sodium 3-phenylpropiolate (CAS No. 7063-23-2) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique chemical structure, which consists of a sodium salt of 3-phenylpropanoic acid. The molecular formula of Sodium 3-phenylpropiolate is C9H9NaO2, and its molecular weight is approximately 174.16 g/mol.

The physical properties of Sodium 3-phenylpropiolate include a white crystalline solid form at room temperature, with a melting point ranging from 158 to 160°C. It is highly soluble in water and polar organic solvents such as methanol and ethanol, making it suitable for various chemical reactions and formulations. The compound's solubility and stability are key factors in its widespread use in both laboratory and industrial settings.

In terms of chemical reactivity, Sodium 3-phenylpropiolate exhibits typical behavior of carboxylate salts. It can undergo various reactions, including esterification, amidation, and metal exchange reactions. These properties make it a valuable intermediate in the synthesis of more complex organic molecules and pharmaceuticals.

Sodium 3-phenylpropiolate has gained significant attention in recent years due to its potential applications in the pharmaceutical industry. One of the key areas of research involves its use as an intermediate in the synthesis of drugs with anti-inflammatory and analgesic properties. Studies have shown that derivatives of Sodium 3-phenylpropiolate can exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX).

Recent research has also explored the potential of Sodium 3-phenylpropiolate in the development of new therapeutic agents for neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry reported that certain derivatives of Sodium 3-phenylpropiolate demonstrated neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that Sodium 3-phenylpropiolate could be a promising lead compound for the development of novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmaceutical applications, Sodium 3-phenylpropiolate has found use in other areas of chemistry and biology. For instance, it is used as a reference standard in analytical chemistry for the quantification of related compounds in complex mixtures. Its well-defined structure and high purity make it an ideal choice for calibration purposes.

The environmental impact of Sodium 3-phenylpropiolate is another area of ongoing research. While the compound itself is not considered hazardous, its production and disposal processes must be carefully managed to minimize any potential environmental risks. Studies have shown that proper waste management practices can significantly reduce the ecological footprint associated with the use of this compound.

In conclusion, Sodium 3-phenylpropiolate (CAS No. 7063-23-2) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical properties, combined with recent advancements in research, position it as a valuable resource for scientists and researchers working on innovative solutions to pressing health and environmental challenges. As research continues to uncover new uses and benefits, the importance of Sodium 3-phenylpropiolate in various scientific fields is likely to grow.

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